Cas no 450414-62-7 (2,5-dioxohexane-1,6-diyl diacetate)

• Product Name: 2,5-dioxohexane-1,6-diyl diacetate
• CAS No: 450414-62-7
• Molecular Formula: C₁₀H₁₄O₆
• Molecular Weight: 230.215
• MDL: MFCD31802451
• CID: 4553985
• PubChem ID: 71614776

2,5-dioxohexane-1,6-diyl diacetate Properties

Names and Identifiers

• 2,5-dioxohexane-1,6-diyl diacetate
• R10066
• 6-(acetyloxy)-2,5-dioxohexyl acetate
• AS-61980
• (6-acetyloxy-2,5-dioxohexyl) acetate
• 450414-62-7
• AKOS037645651
• 2,5-Dioxohexane-1,6-diyldiacetate

• MDL： MFCD31802451
• InChIKey： CUHVJBIEVRYRAZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H14O6/c1-7(11)15-5-9(13)3-4-10(14)6-16-8(2)12/h3-6H2,1-2H3
• SMILES： C(C(CCC(COC(C)=O)=O)=O)OC(C)=O

Computed Properties

• Exact Mass: 230.07903816g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 9
• Monoisotopic Mass: 230.07903816g/mol
• Heavy Atom Count: 16
• Complexity: 264
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 86.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha-acyloxy carbonyl compounds